adenosine triphosphopyridoxal
adenosine triphosphopyridoxal
Brand Name:
Vulcanchem
CAS No.:
101418-63-7
VCID:
VC0017416
InChI:
InChI=1S/C18H23N6O15P3/c1-8-13(26)10(3-25)9(2-20-8)4-35-40(29,30)38-42(33,34)39-41(31,32)36-5-11-14(27)15(28)18(37-11)24-7-23-12-16(19)21-6-22-17(12)24/h2-3,6-7,11,14-15,18,26-28H,4-5H2,1H3,(H,29,30)(H,31,32)(H,33,34)(H2,19,21,22)/t11-,14-,15-,18-/m1/s1
SMILES:
CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O
Molecular Formula:
C18H23N6O15P3
Molecular Weight:
656.3 g/mol
adenosine triphosphopyridoxal
CAS No.: 101418-63-7
Main Products
VCID: VC0017416
Molecular Formula: C18H23N6O15P3
Molecular Weight: 656.3 g/mol
| CAS No. | 101418-63-7 |
|---|---|
| Product Name | adenosine triphosphopyridoxal |
| Molecular Formula | C18H23N6O15P3 |
| Molecular Weight | 656.3 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(4-formyl-5-hydroxy-6-methylpyridin-3-yl)methoxy-hydroxyphosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C18H23N6O15P3/c1-8-13(26)10(3-25)9(2-20-8)4-35-40(29,30)38-42(33,34)39-41(31,32)36-5-11-14(27)15(28)18(37-11)24-7-23-12-16(19)21-6-22-17(12)24/h2-3,6-7,11,14-15,18,26-28H,4-5H2,1H3,(H,29,30)(H,31,32)(H,33,34)(H2,19,21,22)/t11-,14-,15-,18-/m1/s1 |
| Standard InChIKey | DGTZIRGKHKQBEL-XKLVTHTNSA-N |
| Isomeric SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O |
| SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
| Canonical SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
| Synonyms | adenosine triphosphopyridoxal adenosine triphosphopyridoxal, trilithium salt AP3-PL |
| PubChem Compound | 127905 |
| Last Modified | Nov 11 2021 |
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